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Compound of Interest

Compound Name: ML 10302 hydrochloride

Cat. No.: B609118

Application Notes and Protocols for ML 10302
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

ML 10302 hydrochloride is a potent and selective partial agonist for the 5-hydroxytryptamine
receptor 4 (5-HT4). This document provides detailed application notes, including safe handling
and storage procedures, experimental protocols for in vitro studies, and a summary of its
biological activity. The information is intended to guide researchers in the safe and effective use
of this compound in a laboratory setting.

Chemical and Physical Properties

ML 10302 hydrochloride is a synthetic compound with the following properties:
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Property Value Reference

2-piperidin-1-ylethyl 4-amino-5-
) chloro-2-
Chemical Name ] [1]
methoxybenzoate;hydrochlorid

e

CAS Number 186826-17-5 [1]
Molecular Formula C15H22CI2N203 [1]
Molecular Weight 349.25 g/mol [1]
Purity >98% [1]

N Soluble to 50 mM in DMSO
Solubility )

and to 20 mM in ethanol.[1]

Appearance Solid powder

Safe Handling and Storage

As the toxicological properties of ML 10302 hydrochloride have not been extensively studied,
it should be handled with caution by trained personnel in a laboratory setting. The following
procedures are recommended:

Personal Protective Equipment (PPE)

When handling ML 10302 hydrochloride, appropriate personal protective equipment should
be worn to minimize exposure.

e Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves prior to use
and dispose of them properly after handling.

» Eye Protection: Safety glasses with side shields or goggles are required.[2]
e Lab Coat: A standard laboratory coat should be worn.

o Respiratory Protection: If working with the solid compound where dust may be generated, a
NIOSH-approved respirator is recommended.
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Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid inhalation of dust or aerosols.[3]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in the laboratory.[5]

Storage Conditions

Proper storage is crucial to maintain the stability and integrity of ML 10302 hydrochloride.

Condition Recommendation Reference

Store in a sealed, cool, and dry
Solid Compound condition. Desiccate at room [1]

temperature.

) Stock solutions can be stored
Stock Solutions [1]
at -20°C for several months.

First Aid Measures

In case of accidental exposure, follow these first aid procedures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[5]

¢ In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing.[5]

¢ In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical advice.[5]

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[4]
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Spill and Disposal Procedures

o Spills: For small spills, absorb with an inert material and place in a suitable container for
disposal. Avoid generating dust. Ensure adequate ventilation.[5]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the product to enter drains.[6]

Biological Activity and Mechanism of Action

ML 10302 hydrochloride is a potent and selective 5-HT4 receptor partial agonist. The 5-HT4
receptor is a G-protein coupled receptor (GPCR) that, upon activation, stimulates adenylyl
cyclase, leading to an increase in intracellular cyclic AMP (CAMP) levels. This signaling
cascade is involved in various physiological processes, including gastrointestinal motility and

cognitive function.

In preclinical studies, ML 10302 hydrochloride has been shown to increase the levels of
soluble amyloid precursor protein alpha (SAPPa) in the cortex, suggesting a potential
therapeutic role in Alzheimer's disease. It also exhibits pro-gastrokinetic effects.

ML 10302
Hydrochloride

rotein Kinase P
5-HT4 Receptor s Protein e Cellular Effects

Click to download full resolution via product page
5-HT4 Receptor Signaling Pathway.

Experimental Protocols

The following is a general protocol for an in vitro assay to evaluate the effect of ML 10302
hydrochloride on cAMP production in a cell line expressing the 5-HT4 receptor.
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Materials

o HEK?293 cells stably expressing the human 5-HT4 receptor
e Dulbecco's Modified Eagle's Medium (DMEM)

o Fetal Bovine Serum (FBS)

e Penicillin-Streptomycin

e ML 10302 hydrochloride

e DMSO (cell culture grade)

e CAMP assay kit (e.g., HTRF, ELISA)

384-well white opaque plates

Experimental Workflow
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1. Cell Culture:
HEK?293-5HT4 cells are cultured
in DMEM with 10% FBS and Pen-Strep.

l

2. Cell Seeding:
Cells are harvested and seeded into
a 384-well plate at a density of
5,000 cells/well.

'

3. Compound Preparation:
Prepare a serial dilution of

ML 10302 hydrochloride in DMSO,
then dilute in assay buffer.

l

4, Cell Treatment:
Add the diluted compound to the cells
and incubate for 30 minutes at 37°C.

l

5. cAMP Measurement:
Lyse the cells and measure intracellular
cAMP levels using a suitable assay kit.

l

6. Data Analysis:
Plot a dose-response curve and
calculate the EC50 value.

Click to download full resolution via product page

Workflow for cAMP Assay.

Step-by-Step Procedure

o Cell Culture: Maintain HEK293 cells expressing the 5-HT4 receptor in DMEM supplemented
with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5%
Cco2.
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o Cell Seeding: The day before the experiment, harvest the cells and seed them into a 384-
well white opaque plate at a density of 5,000 cells per well in 20 uL of culture medium.
Incubate overnight.

e Compound Preparation: Prepare a 10 mM stock solution of ML 10302 hydrochloride in
DMSO. Perform a serial dilution of the stock solution in DMSO to create a range of
concentrations. Further dilute these solutions in an appropriate assay buffer.

o Cell Treatment: On the day of the experiment, carefully remove the culture medium from the
wells. Add 10 pL of the diluted ML 10302 hydrochloride solutions to the respective wells.
Include wells with buffer only as a negative control. Incubate the plate for 30 minutes at
37°C.

 CAMP Measurement: Following incubation, lyse the cells and measure the intracellular cAMP
levels according to the manufacturer's instructions of the chosen cAMP assay Kkit.

o Data Analysis: Generate a dose-response curve by plotting the cCAMP concentration against
the logarithm of the ML 10302 hydrochloride concentration. Calculate the EC50 value using
a non-linear regression analysis.

Disclaimer

ML 10302 hydrochloride is for research use only and is not intended for human or veterinary
use. The information provided in this document is for guidance only and should not be
considered a substitute for a formal risk assessment. Researchers should always consult the
latest safety information and exercise caution when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ML 10302 hydrochloride safe handling and storage
procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609118#ml-10302-hydrochloride-safe-handling-and-
storage-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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